Cas no 2034480-64-1 (1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea)

• Product Name: 1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea
• CAS No: 2034480-64-1
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5406919
• Update Time: 2025-11-02

1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-[2-(4-cyclopentyl-6-oxopyrimidin-1-yl)ethyl]urea
• 1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea

• Inchi： 1S/C19H24N4O2/c24-18-12-17(16-8-4-5-9-16)22-14-23(18)11-10-20-19(25)21-13-15-6-2-1-3-7-15/h1-3,6-7,12,14,16H,4-5,8-11,13H2,(H2,20,21,25)
• InChI Key： HQBUGUNGGFKANI-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(NCCN1C=NC(C2CCCC2)=CC1=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea

1-Benzyl-3-[2-(4-Cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea (CAS No. 2034480-64-1): A Comprehensive Overview

1-Benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea (CAS No. 2034480-64-1) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The presence of both benzyl and cyclopentyl groups in its structure contributes to its distinctive properties, making it a subject of ongoing scientific exploration.

The molecular formula of 1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea is C19H24N4O2, with a molecular weight of approximately 340.42 g/mol. Its structure features a pyrimidinone core, which is a common motif in many biologically active compounds. The urea linkage in this molecule is particularly noteworthy, as it often enhances binding affinity to target proteins, a feature highly valued in medicinal chemistry. Researchers are particularly interested in how modifications to the cyclopentyl or benzyl groups might influence the compound's pharmacological profile.

Recent studies have highlighted the potential of urea-based compounds like CAS 2034480-64-1 in addressing various health challenges. With the growing focus on personalized medicine and targeted therapies, there's increasing curiosity about how such molecules might interact with specific enzyme systems. The pyrimidinone moiety in this compound suggests possible applications in areas where nucleotide analogs show activity, though extensive research is still needed to confirm specific therapeutic potentials.

The synthesis of 1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea typically involves multi-step organic reactions, with careful attention to protecting group strategies and reaction conditions. Pharmaceutical chemists are particularly interested in optimizing the yield and purity of this compound, as it may serve as a valuable intermediate for more complex molecular architectures. The benzyl-protected urea portion offers opportunities for further chemical modifications, making it a versatile building block in drug development pipelines.

From a commercial perspective, the demand for specialized heterocyclic compounds like CAS 2034480-64-1 has been steadily increasing. Contract research organizations and pharmaceutical companies frequently search for reliable sources of such molecules to support their discovery programs. The compound's unique structural features make it particularly interesting for fragment-based drug discovery approaches, where researchers screen small molecular fragments to identify potential leads for new therapeutics.

In the context of current research trends, 1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea aligns well with several hot topics in medicinal chemistry. These include the development of small molecule modulators for protein-protein interactions and the search for novel enzyme inhibitors. The compound's hydrogen bond donor/acceptor pattern, resulting from its urea and pyrimidinone functionalities, makes it particularly suitable for interacting with biological targets that recognize these features.

Analytical characterization of CAS 2034480-64-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and ensure it meets the stringent quality standards required for research applications. The benzyl group protons typically appear as characteristic signals in the aromatic region of the NMR spectrum, while the cyclopentyl moiety contributes distinct aliphatic proton patterns.

Storage and handling of 1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea generally follow standard laboratory protocols for organic compounds. It's typically stored at controlled room temperature, protected from moisture and light to maintain stability. Researchers working with this compound often seek information about its solubility profile, which is important for biological testing - it shows moderate solubility in common organic solvents like DMSO and DMF, but limited solubility in water.

The scientific literature contains limited but growing references to compounds structurally related to CAS 2034480-64-1, particularly in patents and preliminary research communications. This suggests that molecules featuring this urea-pyrimidinone scaffold are gaining attention in intellectual property filings, possibly indicating emerging therapeutic applications. The benzyl substitution pattern may offer advantages in terms of metabolic stability or membrane permeability, though these aspects require thorough investigation.

Looking ahead, 1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea represents an interesting case study in modern medicinal chemistry. Its structure embodies several design principles currently favored in drug discovery, including balanced lipophilicity and the presence of multiple hydrogen bonding features. As research into targeted therapies continues to expand, compounds like this may play increasingly important roles as tools for biological investigation or as starting points for therapeutic development.

For researchers considering working with CAS 2034480-64-1, it's worth noting that the compound's unique structure offers multiple points for structural diversification. The benzyl group could be replaced with other aromatic systems, while the cyclopentyl moiety might be modified to alter steric and electronic properties. Such structure-activity relationship studies could yield valuable insights for specific biological applications, potentially leading to optimized compounds with enhanced properties.

In conclusion, 1-benzyl-3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea (CAS No. 2034480-64-1) stands as a fascinating example of modern heterocyclic chemistry with promising research potential. Its combination of urea functionality with pyrimidinone and aromatic components creates a versatile molecular platform that may find applications across multiple areas of chemical biology and pharmaceutical research. As scientific understanding of such complex molecules deepens, their role in addressing current healthcare challenges will likely become increasingly significant.